![molecular formula C25H20FN3O2 B2799312 5-(3-fluorobenzyl)-3-(2-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one CAS No. 1215701-76-0](/img/structure/B2799312.png)
5-(3-fluorobenzyl)-3-(2-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(3-fluorobenzyl)-3-(2-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research.
Scientific Research Applications
Hepatitis B Virus (HBV) Inhibitor
A study detailed the synthesis and structural analysis of a compound similar to the requested, highlighting its potential as a new inhibitor of hepatitis B. The compound demonstrated in vitro nanomolar inhibitory activity against Hepatitis B virus (HBV), supported by molecular docking studies and single-crystal X-ray analysis. This suggests a promising avenue for antiviral therapy development against HBV, emphasizing the compound's relevance in medicinal chemistry and drug design (Ivashchenko et al., 2019).
Blood Platelet Antiaggregation Activity
Research into the synthesis of 3‐amino‐5H‐1,2,3‐triazino[5,4‐b]indol‐4‐one derivatives demonstrated compounds with blood platelet antiaggregation activity. This application is critical for developing therapies to prevent blood clots, potentially useful in cardiovascular disease management (Monge et al., 1991).
HIV-1 Integrase Inhibitors
The synthesis of "methyl 3-amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate" outlined a key intermediate in the production of HIV-1 integrase inhibitors. This research contributes to the ongoing efforts in HIV treatment, highlighting the potential of such compounds in the development of new therapeutic agents (Boros et al., 2007).
Cytotoxic Activities
A series of isatin derivatives, including 1-butyl-5/7-chloro/fluoro-3-((4-methoxybenzyl)imino)indolin-2-ones, were synthesized and evaluated for their cytotoxic activities against various cancer cell lines. This indicates the potential application of similar compounds in cancer research, aiming at the development of new anticancer drugs (Reddy et al., 2013).
Larvicidal Activity
Compounds with the pyrimidine structure have been prepared and tested for their significant larvicidal activity against mosquito larvae. This suggests a potential application in the development of new agents for controlling mosquito-borne diseases (Gorle et al., 2016).
properties
IUPAC Name |
5-[(3-fluorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]pyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20FN3O2/c1-31-22-12-5-2-8-18(22)15-28-16-27-23-20-10-3-4-11-21(20)29(24(23)25(28)30)14-17-7-6-9-19(26)13-17/h2-13,16H,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAODZVUEJVNZSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CN2C=NC3=C(C2=O)N(C4=CC=CC=C43)CC5=CC(=CC=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-fluorobenzyl)-3-(2-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.